N,N-diethyl-2-(4-{[(4-fluorophenyl)amino]sulfonyl}-1,5-dimethyl-1H-pyrrol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-3-[(3-methylbenzoyl)amino]-1H-indole-2-carboxamide
• InChI: InChI=1S/C25H23N3O3/c1-16-8-7-10-17(14-16)24(29)28-22-19-11-4-5-12-20(19)27-23(22)25(30)26-15-18-9-3-6-13-21(18)31-2/h3-14,27H,15H2,1-2H3,(H,26,30)(H,28,29)
• InChI Key: QJBARFQRRVAZGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(NC3=CC=CC=C32)C(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C25H23N3O3
• Molecular Weight: 413.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrrole ring and a thiazole ring. Pyrrole is a five-membered aromatic ring with one nitrogen atom. Thiazole is also a five-membered ring but contains a sulfur and a nitrogen atom. The presence of these rings could potentially give this compound interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Typically, pyrrole rings are synthesized using methods like the Paal-Knorr synthesis or the Hantzsch pyrrole synthesis. Thiazole rings can be synthesized using the Hantzsch thiazole synthesis or the Cook-Heilbron synthesis. The other functional groups would likely be introduced using various organic chemistry reactions.